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Compound of Interest

Compound Name: 5-Ethylmorpholin-3-one

Cat. No.: B1283414 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Ethylmorpholin-3-one is a heterocyclic organic compound belonging to the morpholin-3-one

class. While specific research on this particular derivative is limited in publicly available

literature, the morpholin-3-one scaffold is a recognized pharmacophore in medicinal chemistry,

appearing in a variety of biologically active molecules. This technical guide consolidates the

available information on the basic properties, synthesis, and potential biological relevance of 5-
Ethylmorpholin-3-one, aiming to provide a foundational resource for researchers in drug

discovery and chemical synthesis.

Core Properties
The fundamental physicochemical properties of 5-Ethylmorpholin-3-one are summarized

below. It is important to note that experimentally determined data for several key properties are

not readily available in the current literature.

Table 1: Physicochemical Properties of 5-Ethylmorpholin-3-one
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Property Value Source/Comment

CAS Number 77605-88-0 -

Molecular Formula C₆H₁₁NO₂ -

Molecular Weight 129.16 g/mol -

Appearance Not specified -

Melting Point Data not available -

Boiling Point Data not available -

Flash Point 133 °C Safety Data Sheet

Solubility Data not available -

Table 2: Computational Data for 5-Ethylmorpholin-3-one

Property Value Source/Comment

Topological Polar Surface Area

(TPSA)
38.33 Å² Calculated

LogP -0.0886 Calculated

Hydrogen Bond Acceptors 2 Calculated

Hydrogen Bond Donors 1 Calculated

Rotatable Bonds 1 Calculated

Synthesis and Experimental Protocols
Detailed, peer-reviewed synthetic protocols specifically for 5-Ethylmorpholin-3-one are

scarce. However, general methods for the synthesis of related 5-substituted morpholin-3-ones

provide a strong basis for its preparation.

General Synthesis of 5-Substituted Morpholin-3-ones
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A common and versatile method for the synthesis of N-protected 5-substituted morpholin-3-

ones involves a two-step process starting from an appropriate amino alcohol.[1]

Step 1: Reaction with Ethyl Chloroacetate The amino alcohol is reacted with ethyl

chloroacetate to form an intermediate ester.

Step 2: Cyclization and Protection The intermediate undergoes cyclization to form the

morpholin-3-one ring, which can then be N-protected if desired.

General Synthesis of 5-Alkylmorpholin-3-one

Amino Alcohol
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Figure 1: General synthetic workflow for 5-alkylmorpholin-3-ones.

Experimental Protocol: Reduction of (S)-5-Ethylmorpholin-3-one (Example from Patent

Literature)

A patent for the synthesis of 2-aminobenzoxazole carboxamides describes a procedure for the

reduction of the carbonyl group of (S)-5-ethylmorpholin-3-one. While this protocol focuses on

a subsequent reaction, it provides insight into the reactivity of the title compound.[2]

Reaction: A solution of (S)-5-ethylmorpholin-3-one (1.9 g, 15 mmol) in tetrahydrofuran

(THF, 10 mL) was added dropwise over 20 minutes to an ice-cold solution of lithium

aluminum hydride (1.0 M in THF, amount not specified).

Conditions: After the addition was complete, the ice bath was removed, and the reaction

mixture was stirred at reflux for 20 hours.
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Work-up: The reaction was cooled in an ice bath and quenched by the sequential dropwise

addition of water (1.2 mL), a 15% aqueous solution of sodium hydroxide (1.2 mL), and water

(1.2 mL).

This protocol suggests that the lactam carbonyl of 5-ethylmorpholin-3-one can be effectively

reduced using standard reducing agents like lithium aluminum hydride.

Spectroscopic Data
As of the latest literature search, no experimental spectroscopic data (¹H NMR, ¹³C NMR, IR,

Mass Spectrometry) for 5-Ethylmorpholin-3-one has been published. Researchers

investigating this compound will need to perform their own analytical characterization.

Biological Activity and Signaling Pathways
There is currently no specific information available in the scientific literature regarding the

biological activity or associated signaling pathways of 5-Ethylmorpholin-3-one. However, the

broader class of morpholine and morpholin-3-one derivatives has been investigated for a range

of therapeutic applications.

The morpholine ring is a common scaffold in medicinal chemistry, known to improve the

pharmacokinetic properties of drug candidates. Derivatives of morpholin-3-one have been

explored for their potential as:

Anti-inflammatory agents[3][4]

Anticancer agents

Tachykinin antagonists[5]

Given the established biological relevance of the morpholin-3-one core, 5-Ethylmorpholin-3-
one represents a valuable starting point for the synthesis of novel compounds for biological

screening.
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Drug Discovery Workflow for 5-Ethylmorpholin-3-one Derivatives
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Click to download full resolution via product page

Figure 2: A potential workflow for the investigation of 5-ethylmorpholin-3-one in drug

discovery.

Conclusion
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5-Ethylmorpholin-3-one is a chemical entity with a foundation in the well-established

morpholin-3-one scaffold. While specific experimental data for this compound is largely

unavailable, this guide provides a summary of its known properties and outlines logical starting

points for its synthesis and potential biological evaluation based on related structures. Further

research is warranted to fully characterize this compound and explore its potential in medicinal

chemistry and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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